Cas no 88543-33-3 (Idebenone Impurity 5)

• Product Name: Idebenone Impurity 5
• CAS No: 88543-33-3
• MF: C₁₈H₂₈O₅
• MW: 324.411926269531
• CID: 629213
• Update Time: 2023-11-18

Idebenone Impurity 5 Chemical and Physical Properties

Names and Identifiers

• 2,5-Cyclohexadiene-1,4-dione,2-hydroxy-6-(10-hydroxydecyl)-3-methoxy-5-methyl-
• CID 138112443
• Idebenone Impurity HMD-2
• 2,5-Cyclohexadiene-1,4-dione, 2-hydroxy-6-(10-hydroxydecyl)-3-methoxy-5-methyl-
• Idebenone Impurity 17
• Idebenone Impurity 5

• Inchi： 1S/C18H28O5/c1-13-14(16(21)17(22)18(23-2)15(13)20)11-9-7-5-3-4-6-8-10-12-19/h19,22H,3-12H2,1-2H3
• InChI Key： AZTPTHOKAMPNTB-UHFFFAOYSA-N
• SMILES： OCCCCCCCCCCC1C(C(=C(C(C=1C)=O)OC)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 11
• Complexity: 488
• Topological Polar Surface Area: 83.8

Experimental Properties

• Density: 1.12±0.1 g/cm3(Predicted)
• Boiling Point: 476.4±45.0 °C(Predicted)
• pka: 3.63±0.50(Predicted)